Cas no 2034227-89-7 (6-ethoxy-N-{2-[2-(4-fluorophenyl)-1,3-thiazol-4-yl]ethyl}pyrimidine-4-carboxamide)

• Product Name: 6-ethoxy-N-{2-[2-(4-fluorophenyl)-1,3-thiazol-4-yl]ethyl}pyrimidine-4-carboxamide
• CAS No: 2034227-89-7
• MF: C₁₈H₁₇FN₄O₂S
• MW: 372.416585683823
• CID: 5548971
• Update Time: 2025-06-27

6-ethoxy-N-{2-[2-(4-fluorophenyl)-1,3-thiazol-4-yl]ethyl}pyrimidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 6-ethoxy-N-[2-[2-(4-fluorophenyl)-1,3-thiazol-4-yl]ethyl]pyrimidine-4-carboxamide
• 6-ethoxy-N-{2-[2-(4-fluorophenyl)-1,3-thiazol-4-yl]ethyl}pyrimidine-4-carboxamide

• Inchi： 1S/C18H17FN4O2S/c1-2-25-16-9-15(21-11-22-16)17(24)20-8-7-14-10-26-18(23-14)12-3-5-13(19)6-4-12/h3-6,9-11H,2,7-8H2,1H3,(H,20,24)
• InChI Key： UZUWLVCYDMKJAQ-UHFFFAOYSA-N
• SMILES： C1N=C(OCC)C=C(C(NCCC2=CSC(C3=CC=C(F)C=C3)=N2)=O)N=1

Additional information on 6-ethoxy-N-{2-[2-(4-fluorophenyl)-1,3-thiazol-4-yl]ethyl}pyrimidine-4-carboxamide

Introduction to Compound with CAS No. 2034227-89-7 and Its Applications in Chemical Biology

The compound with the CAS number 2034227-89-7 is a fascinating molecule that has garnered significant attention in the field of chemical biology. Its systematic name, 6-ethoxy-N-{2-[2-(4-fluorophenyl)-1,3-thiazol-4-yl]ethyl}pyrimidine-4-carboxamide, provides a detailed insight into its structural and functional characteristics. This intricate structure is not only a testament to the advancements in organic synthesis but also highlights its potential applications in drug discovery and therapeutic development.

At the core of this compound's structure is a pyrimidine core, which is a well-known scaffold in medicinal chemistry due to its prevalence in nucleoside analogs and other bioactive molecules. The pyrimidine ring is further functionalized with an ethoxy group at the 6-position, which can influence the compound's solubility and metabolic stability. Additionally, the presence of a carboxamide group at the 4-position introduces a polar moiety that can enhance binding interactions with biological targets.

The most intriguing aspect of this compound is the N-substituent, which consists of a long aliphatic chain linked to a thiazole ring. The thiazole ring itself is a heterocyclic compound that has been extensively studied for its biological activity. It is known to exhibit properties such as antimicrobial, antifungal, and anti-inflammatory effects. The incorporation of a 4-fluorophenyl group into the thiazole ring further modulates its electronic properties and can enhance its interaction with biological targets.

Recent research has demonstrated that compounds with similar structural motifs have shown promise in various therapeutic areas. For instance, studies have indicated that pyrimidine derivatives can inhibit kinases, which are key enzymes involved in signal transduction pathways. The specific arrangement of substituents in 6-ethoxy-N-{2-[2-(4-fluorophenyl)-1,3-thiazol-4-yl]ethyl}pyrimidine-4-carboxamide suggests that it may interact with kinases or other protein targets in a similar manner.

In addition to its potential as an inhibitor, this compound may also exhibit other biological activities. The presence of both fluorine and thiazole moieties can influence its pharmacokinetic properties, making it an attractive candidate for further investigation. Fluorine atoms are known to enhance metabolic stability and binding affinity, while thiazole rings contribute to bioactivity through various mechanisms.

The synthesis of this compound represents a significant achievement in organic chemistry. The multi-step synthesis involves careful manipulation of functional groups and precise control over reaction conditions. This level of synthetic complexity underscores the compound's structural elegance and highlights the expertise required to produce it on a scalable basis.

From a drug discovery perspective, this compound offers several advantages. Its complex structure provides numerous opportunities for optimization through structure-activity relationship (SAR) studies. By modifying different parts of the molecule, researchers can fine-tune its biological activity and pharmacokinetic properties to achieve desired therapeutic effects.

Recent advances in computational chemistry have also facilitated the study of this compound. Molecular modeling techniques can be used to predict how it interacts with biological targets at the atomic level. This information can guide experimental efforts and accelerate the development of novel therapeutics.

The potential applications of this compound extend beyond traditional drug development. It may also find utility in research tools for studying biological pathways and mechanisms. For instance, it could be used as an inhibitor to probe the function of specific kinases or as a probe to understand how thiazole derivatives interact with biological systems.

In conclusion, the compound with CAS number 2034227-89-7 is a structurally complex and biologically relevant molecule that holds promise for various applications in chemical biology and drug discovery. Its unique combination of substituents and functional groups makes it an intriguing candidate for further investigation. As research continues to uncover new therapeutic targets and develop innovative synthetic methodologies, compounds like this one will play an increasingly important role in advancing our understanding of biology and medicine.